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Compound of Interest

Compound Name: Aspirin Aluminum

Cat. No.: B1229097

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, synthesis,
and analysis of aluminum acetylsalicylate. The information is intended to support research,
development, and quality control activities related to this pharmaceutical compound.

Chemical Identity and Structure

Aluminum acetylsalicylate, also known by synonyms such as aloxiprin, aluminum aspirin, and
monohydroxyaluminum diacetylsalicylate, is a chemical compound of aluminum hydroxide and
aspirin.[1][2] The most common form is mono-hydroxy aluminum di-acetylsalicylate.[1] In this
structure, two acetylsalicylate molecules are bound to a central aluminum atom, which also has
a hydroxyl group attached.[1]

The general chemical structure can be represented as (CH3zCOOCsH4COO)2AIOH.[1] This
arrangement results in a more stable compound compared to acetylsalicylic acid alone, which
is prone to hydrolysis. The presence of the aluminum hydroxide component also provides an
antacid effect, potentially mitigating the gastric irritation commonly associated with aspirin.

Molecular and Structural Identifiers:
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Identifier Value Source(s)
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A less common form, aluminum tris(acetylsalicylate), with the molecular formula C27H21AlO12,

is also reported in some databases.

Physicochemical Properties

Aluminum acetylsalicylate is typically a white to off-white powder or granules. It is odorless or

may have a slight acetic acid odor. A key characteristic is its insolubility in water and many

common organic solvents like alcohol, ether, and toluene. It is, however, soluble in dimethyl

sulfoxide (DMSO) and decomposes in acidic or alkaline mediums.

Quantitative Physicochemical Data:
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Property Value Source(s)
Molecular Weight 402.29 g/mol
White to off-white
Appearance _ _
solid/crystalline powder
Insoluble in water, alcohol,
- ether, toluene. Soluble in
Solubility
DMSO (6 mg/mL).
Decomposes in acid and alkali.
N More stable than acetylsalicylic
Stability

acid.

Synthesis and Experimental Protocols

A common method for synthesizing substantially pure mono-hydroxy aluminum di-
acetylsalicylate involves the reaction of aspirin with an aluminum alcoholate, such as aluminum
isopropylate, in the presence of water.

Detailed Synthesis Protocol (based on US Patent 2,959,606A):
» Reactant Preparation:

o Dissolve 20.4 grams of aluminum isopropylate in a suitable neutral organic solvent, such
as isopropyl alcohol or toluene.

o Separately, 36 grams of powdered or crystalline aspirin are prepared.
e Reaction:

o Add the dry aspirin to the aluminum isopropylate solution.

o Stir the mixture vigorously.

o Precipitation:
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o Add a small amount of water to the reaction mixture to induce the precipitation of the
mono-hydroxy aluminum salt of aspirin.

e Isolation and Purification:
o Filter the precipitate from the solution.
o Wash the collected solid with alcohol.
o Dry the final product.

This method is noted for producing a high-purity product with good yield and is scalable for
larger production.

Mechanism of Action and Hydrolysis

The therapeutic effects of aluminum acetylsalicylate are derived from its aspirin component,
which acts as an anti-inflammatory, analgesic, and antipyretic agent by inhibiting
cyclooxygenase (COX) enzymes. Upon ingestion, the compound undergoes hydrolysis in the
acidic environment of the stomach, breaking down into acetylsalicylic acid and aluminum
hydroxide. The aluminum hydroxide component functions as an antacid, which may help to
reduce the gastrointestinal side effects associated with aspirin.

The slower dissolution rate of aluminum acetylsalicylate compared to aspirin leads to a less
rapid absorption of acetylsalicylic acid.

Dissolution Rate Comparison in 0.1 N Hydrochloric Acid:

Compound Dissolution Rate (mg/hr-cm?)
Acetylsalicylic Acid (Aspirin) 65.1
Aluminum Acetylsalicylate 8.88

Hydrolysis Pathway:

The following diagram illustrates the breakdown of aluminum acetylsalicylate in the stomach.
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Caption: Hydrolysis of Aluminum Acetylsalicylate in the stomach.
Experimental Workflows
Workflow for Quality Control Analysis:

The following diagram outlines a typical workflow for the quality control of aluminum

acetylsalicylate.
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Caption: A generalized workflow for the quality control of aluminum acetylsalicylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Aluminum Acetylsalicylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1229097#chemical-structure-of-aluminum-
acetylsalicylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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